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Compound of Interest

Compound Name: Carbamazepine-d2

Cat. No.: B563432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core chemical and physical

properties of Carbamazepine-d2, a deuterated analog of the anticonvulsant drug

Carbamazepine. This stable isotope-labeled compound is a critical tool in pharmaceutical

research, particularly in pharmacokinetic studies and as an internal standard for quantitative

analysis.

General and Chemical Properties
Carbamazepine-d2 (Major) is a stable isotope-labeled version of Carbamazepine, where two

hydrogen atoms have been replaced by deuterium. This isotopic substitution provides a distinct

mass signature, making it invaluable for mass spectrometry-based assays without significantly

altering its chemical behavior. Its primary application is as an internal standard for the precise

quantification of Carbamazepine in biological matrices.[1][2]

Table 1: Chemical Identification and Properties of Carbamazepine-d2
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Property Value References

Chemical Name
5H-Dibenz[b,f]azepine-5-
carboxamide-d2

[2][3]

Synonyms
5-Carbamoyl-5H-

dibenz[b,f]azepine-d2, CBZ-d2
[2][3]

CAS Number 1189902-21-3 [4][5][6]

Molecular Formula C₁₅H₁₀D₂N₂O [4][5][6]

Molecular Weight 238.28 g/mol [4][5][6]

Purity
Typically >95% (as determined

by HPLC)
[6][7]

| Isotopic Label | Deuterium (²H, D) |[1][6] |

Physical and Thermodynamic Properties
The physical properties of Carbamazepine-d2 are largely comparable to its non-deuterated

parent compound. It is typically supplied as a solid and requires specific storage conditions to

ensure its long-term stability.

Table 2: Physical and Storage Properties of Carbamazepine-d2
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Property Value References

Appearance White to Off-White Solid [2][8]

Boiling Point 411.0 ± 48.0 °C at 760 mmHg [5]

Density 1.3 ± 0.1 g/cm³ [5]

Melting Point

Not explicitly reported for d2

variant. Parent compound

melts at 189-192 °C.[9][10]

[5]

Storage

Store at 2-8°C in a refrigerator

or at room temperature.

Protect from light.

[2][7][11]

| Stability | Stable under recommended storage conditions.[12] Studies on the parent

compound show stability in suspension for extended periods.[13][14] |[12][13][14] |

Table 3: Solubility Profile of Carbamazepine (Parent Compound) Note: Specific solubility data

for Carbamazepine-d2 is not widely published. The data for the parent compound,

Carbamazepine, is provided as a close reference.

Solvent Solubility References

Water
Approx. 120-125 mg/L (forms a

dihydrate)
[15]

DMSO Approx. 25 mg/mL [16]

Dimethylformamide (DMF) Approx. 25 mg/mL [16]

Ethanol Approx. 3 mg/mL [16]

Chloroform Slightly Soluble [8]

Methanol Slightly Soluble [8]

Experimental Protocols and Methodologies
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The characterization of Carbamazepine-d2 involves standard analytical techniques to confirm

its identity, purity, and physical properties.

HPLC is the standard method for assessing the purity of Carbamazepine-d2.[6][7]

Objective: To separate Carbamazepine-d2 from any impurities, including its non-deuterated

analog and synthesis byproducts.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A C18 reverse-phase column is typically used.

Mobile Phase: A gradient mixture of an aqueous buffer (e.g., ammonium acetate) and an

organic solvent (e.g., acetonitrile or methanol).

Detection: UV detection at a wavelength where Carbamazepine has maximum absorbance,

such as 285 nm.[17][18]

Procedure:

A standard solution of Carbamazepine-d2 is prepared in a suitable solvent.

The solution is injected into the HPLC system.

The chromatogram is recorded, and the area of the peak corresponding to

Carbamazepine-d2 is measured.

Purity is calculated as the percentage of the main peak area relative to the total area of all

peaks.

Mass spectrometry, often coupled with Gas Chromatography (GC-MS) or Liquid

Chromatography (LC-MS), is used to confirm the molecular weight and isotopic enrichment of

Carbamazepine-d2. It is the primary technique where Carbamazepine-d2 serves as an

internal standard.[1]

Objective: To verify the correct mass corresponding to the deuterated compound and to use

it for accurate quantification of the non-labeled drug.
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Principle: As an internal standard, a known amount of Carbamazepine-d2 is added to a

sample containing an unknown amount of Carbamazepine. The parent compound and the

deuterated standard co-elute but are distinguished by their mass-to-charge (m/z) ratio in the

mass spectrometer. The ratio of the response of the analyte to the internal standard is used

to calculate the concentration of the analyte, correcting for variations in sample preparation

and instrument response.

Procedure (as an Internal Standard):

Spike a known quantity of Carbamazepine-d2 into all calibration standards and unknown

samples.

Process the samples (e.g., protein precipitation or liquid-liquid extraction).

Analyze the samples using a validated LC-MS/MS method.

Construct a calibration curve by plotting the peak area ratio (Carbamazepine /

Carbamazepine-d2) against the concentration of the calibration standards.

Determine the concentration of Carbamazepine in the unknown samples from the

calibration curve.

DSC is used to determine the melting point and thermal behavior of crystalline solids.

Objective: To measure the temperature and heat flow associated with thermal transitions,

such as melting and phase changes. For Carbamazepine, different polymorphic forms can

be identified.[19]

Procedure:

A small, accurately weighed sample of Carbamazepine-d2 is placed in an aluminum pan.

The pan is heated at a constant rate (e.g., 10 °C/min) in a controlled atmosphere (e.g.,

nitrogen).

The heat flow to the sample is measured relative to an empty reference pan.
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An endothermic peak on the resulting thermogram indicates the melting point of the

substance.[19]

Visualized Experimental Workflow
The following diagram illustrates a typical workflow for the synthesis and characterization of

Carbamazepine-d2 for its use as an analytical standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties of Carbamazepine-d2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563432#chemical-and-physical-properties-of-
carbamazepine-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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